N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine

• IUPAC Name: N-ethyl-2-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C16H25NO3/c1-7-17(10-12(2)3)11-13-8-9-14(18-4)16(20-6)15(13)19-5/h8-9H,2,7,10-11H2,1,3-6H3
• InChI Key: GUFHWOZXNBMBCX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=C(C(=C(C=C1)OC)OC)OC)CC(=C)C
• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol

Description

N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine, also known as methoxetamine, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class. It was first synthesized in 1999 and has gained popularity in recent years due to its unique pharmacological properties. Methoxetamine has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Methoxetamine acts as a non-competitive NMDA receptor antagonist. It also has affinity for the sigma-1 receptor, which may contribute to its antidepressant and anxiolytic effects. Methoxetamine has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may also contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Methoxetamine has been shown to produce a range of physiological and biochemical effects. It has been found to increase heart rate and blood pressure, as well as cause respiratory depression in high doses. Methoxetamine has also been shown to produce neurotoxic effects in animal models.

Advantages and Limitations for Lab Experiments

Methoxetamine has several advantages for use in laboratory experiments. It has a relatively long half-life, which allows for extended periods of observation. Methoxetamine is also highly selective for the NMDA receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-aminee has several limitations for use in laboratory experiments, including its neurotoxic effects and potential for abuse.

Future Directions

There are several future directions for research on N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-aminee. One area of interest is its potential use in treating substance abuse disorders. Methoxetamine has been shown to reduce cocaine self-administration in animal models, suggesting that it may have potential as a treatment for cocaine addiction. Another area of interest is its potential use in treating depression and anxiety. Methoxetamine has been shown to have antidepressant and anxiolytic effects in animal models, and further research may help to elucidate its potential as a therapeutic agent for these conditions.

Synthesis Methods

Methoxetamine is synthesized from 3-methoxyphenylacetone, which is reacted with methylamine to form N-methyl-3-methoxyphenylacetone. This compound is then reacted with ethylamine and 2,3,4-trimethoxybenzaldehyde to form N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine.

Scientific Research Applications

Methoxetamine has been used in scientific research to study its potential therapeutic applications. It has been found to have antidepressant and anxiolytic effects in animal models. Methoxetamine has also been studied for its potential use in treating chronic pain and substance abuse disorders.